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Compound of Interest

Compound Name: SNAP-7941

Cat. No.: B8574080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and intraperitoneal (i.p.)

administration of SNAP-7941, a selective antagonist of the melanin-concentrating hormone

receptor 1 (MCHR1). The information is intended to guide researchers in preclinical in vivo

studies investigating the anorectic, antidepressant, and anxiolytic effects of this compound.

Physicochemical and Pharmacological Properties of
SNAP-7941
SNAP-7941 is a potent and selective MCHR1 antagonist. A summary of its key quantitative

properties is presented in the table below. While specific solubility limits in common solvents

are not widely published, a working formulation for in vivo administration has been established.

Property Value Reference

Binding Affinity (Ki) 15 nM [1][2][3]

Mechanism of Action Selective MCHR1 Antagonist [1][2]

Typical In Vivo Dose (rat, i.p.) 3, 10, 30 mg/kg

LogD of [11C]SNAP-7941 3.29

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
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MCHR1 Signaling Pathway
SNAP-7941 exerts its effects by blocking the MCHR1 signaling cascade. MCHR1 is a G

protein-coupled receptor (GPCR) that can couple to various G proteins, including Gαi, Gαo,

and Gαq. This leads to the modulation of several downstream intracellular signaling pathways.

The diagram below illustrates the primary signaling cascades initiated by MCHR1 activation,

which are inhibited by SNAP-7941.
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Caption: MCHR1 signaling pathway initiated by MCH binding.

Experimental Protocols
Protocol 1: Preparation of SNAP-7941 for Intraperitoneal
Injection
This protocol is based on a method used in published preclinical studies. Due to the poor

aqueous solubility of SNAP-7941, a co-solvent system is required.

Materials:

SNAP-7941 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile water for injection or sterile 0.9% saline
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Sterile, pyrogen-free microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Weighing: Accurately weigh the required amount of SNAP-7941 powder in a sterile

microcentrifuge tube or vial.

Initial Dissolution in DMSO: Add a small volume of 100% DMSO to the SNAP-7941 powder

to create a concentrated stock solution. For example, to prepare a final injection solution of 1

mg/mL in 1% DMSO, you could first dissolve 10 mg of SNAP-7941 in 100 µL of DMSO.

Vortex thoroughly until the powder is completely dissolved.

Dilution with Vehicle: While vortexing, slowly add the sterile water or saline to the DMSO

stock solution to achieve the final desired concentration and a final DMSO concentration of

1%. For the example above, you would add 9.9 mL of sterile water/saline to the 100 µL of

DMSO stock to get a final volume of 10 mL.

Final Mixing: Vortex the final solution vigorously for at least 1 minute to ensure homogeneity.

The final solution should be a clear, particle-free solution.

Storage: Use the prepared solution immediately. If short-term storage is necessary, it should

be done in accordance with established stability data for similar formulations, though fresh

preparation is always recommended.

Note on Vehicle Preparation: The final concentration of DMSO should not exceed 1% in the

injected volume to minimize potential toxicity.

Protocol 2: Intraperitoneal Injection in Rodents
This protocol provides a general guideline for the i.p. administration of the prepared SNAP-
7941 solution to rats or mice. All procedures should be performed in accordance with

institutional animal care and use committee (IACUC) guidelines.

Materials:
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Prepared SNAP-7941 injection solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)

Appropriate animal restraint device

Procedure:

Animal Restraint: Properly restrain the animal to expose the abdomen. For rats, manual

restraint is common, while for mice, a scruffing technique or a restraint device may be used.

The animal should be positioned so that the head is slightly lower than the hindquarters to

cause the abdominal organs to shift cranially.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid

the cecum, bladder, and other vital organs.

Needle Insertion: Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal

cavity.

Aspiration: Gently pull back on the plunger to ensure that the needle has not entered a blood

vessel (no blood in the syringe hub) or an organ (no fluid aspirates).

Injection: If aspiration is clear, inject the SNAP-7941 solution at a steady rate.

Withdrawal: Withdraw the needle and return the animal to its cage.

Monitoring: Monitor the animal for any adverse reactions post-injection.

Experimental Workflow Diagram
The following diagram outlines the key steps from preparation to in vivo administration of

SNAP-7941.
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Preparation of Injection Solution

Intraperitoneal Administration

1. Weigh SNAP-7941 Powder

2. Dissolve in 100% DMSO

3. Dilute with Sterile Water/Saline (to 1% DMSO)

4. Vortex to Homogenize

5. Restrain Animal

6. Inject into Lower Right Abdominal Quadrant

7. Monitor Animal Post-Injection
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Caption: Workflow for preparing and administering SNAP-7941.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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